Cas no 16045-14-0 (4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid))

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) is a zwitterionic sulfonic acid buffer with a piperazine core, offering excellent buffering capacity in the pH range of 6.5–8.5. Its symmetrical structure and dual sulfonic acid groups enhance solubility in aqueous solutions while maintaining stability under physiological conditions. The compound is particularly useful in biochemical and biophysical applications, such as protein purification and electrophoresis, due to its minimal interference with biological systems. Its high purity and consistent performance make it a reliable choice for maintaining precise pH control in sensitive experimental setups. The zwitterionic nature also reduces ionic interactions, minimizing artifacts in analytical techniques.

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) structure

16045-14-0 structure

Product Name:4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid)

CAS No:16045-14-0

MF:C₁₂H₂₆N₂O₆S₂

MW:358.47464132309

CID:121373

PubChem ID:21708427

Update Time:2025-05-20

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) Chemical and Physical Properties

Names and Identifiers

- 4,4'-(Piperazine-1,4-diyl)bis(butane-1-sulfonic acid)
- 1,4-Piperazinedibutanesulfonicacid
- 4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid)
- PIPBS
- 1,4-bis(4-sulfobutyl)piperazinium
- 1,4-Bis-< 4-sulfo-butyl> -piperazin
- 4,4'-piperazine-1,4-diyl-bis-butane-1-sulfonic acid
- AG-E-09954
- AK-60450
- ANW-68841
- CTK0H2014
- KB-239325
- 4,4'-(piperazine-1,4-diyl)dibutane-1-sulfonic acid
- 4,4'-(Piperazine-1,4-diyl)di(butane-1-sulfonic acid)
- SCHEMBL4022137
- Piperazine-N,N'-bis(4-butanesulfonic acid)
- 16045-14-0
- A927406
- 4-[4-(4-sulfobutyl)piperazin-1-yl]butane-1-sulfonic acid
- DTXSID00617197
- CS-0595500
- HY-W509915
- MDL： MFCD01317866
- Inchi： 1S/C12H26N2O6S2/c15-21(16,17)11-3-1-5-13-7-9-14(10-8-13)6-2-4-12-22(18,19)20/h1-12H2,(H,15,16,17)(H,18,19,20)
- InChI Key： OBCXLYATNJKYMT-UHFFFAOYSA-N
- SMILES： S(CCCCN1CCN(CCCCS(=O)(=O)O)CC1)(=O)(=O)O

Computed Properties

Exact Mass: 358.12322890g/mol
Monoisotopic Mass: 358.12322890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 10
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -5.3
Topological Polar Surface Area: 132Å²

Experimental Properties

Density: 1.3±0.1 g/cm3

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) Pricemore >>

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Chemenu	CM169441-1g	4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid)	16045-14-0	95%	1g	$729	2021-08-05
Chemenu	CM169441-1g	4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid)	16045-14-0	95%	1g	$616	2023-02-18
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